Cas no 750599-19-0 (4-benzyl-5-1-(dimethylamino)ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-benzyl-5-1-(dimethylamino)ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 750599-19-0
• MF: C₁₃H₁₈N₄S
• MW: 262.373820781708
• CID: 3106793
• PubChem ID: 3833140
• Update Time: 2025-06-14

4-benzyl-5-1-(dimethylamino)ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-5-[1-(dimethylamino)ethyl]-4H-1,2,4-triazole-3-thiol
• 4-benzyl-5-1-(dimethylamino)ethyl-4H-1,2,4-triazole-3-thiol
• SMR000344188
• 4-benzyl-3-[1-(dimethylamino)ethyl]-1H-1,2,4-triazole-5-thione
• MLS000771089
• HMS1790I05
• HMS2714L20
• SR-01000052945
• EN300-08805
• AKOS000116804
• SR-01000052945-1
• CHEMBL1412752
• 750599-19-0
• Z55928876
• DTXSID601324768

• Inchi： 1S/C13H18N4S/c1-10(16(2)3)12-14-15-13(18)17(12)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,15,18)
• InChI Key： JOVMASMEYGIKJC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)N(C)C)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.12521776Da
• Monoisotopic Mass: 262.12521776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-benzyl-5-1-(dimethylamino)ethyl-4H-1,2,4-triazole-3-thiol

Research Brief on 4-benzyl-5-1-(dimethylamino)ethyl-4H-1,2,4-triazole-3-thiol (CAS: 750599-19-0): Recent Advances and Applications

The compound 4-benzyl-5-1-(dimethylamino)ethyl-4H-1,2,4-triazole-3-thiol (CAS: 750599-19-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 750599-19-0 as a versatile scaffold for the development of novel bioactive molecules. The compound's 1,2,4-triazole core, coupled with the benzyl and dimethylaminoethyl substituents, provides a robust platform for structural modifications aimed at enhancing pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising inhibitory activity against a range of enzymes, including carbonic anhydrases and protein kinases, which are critical targets in cancer and metabolic disorders.

In addition to its enzyme inhibitory potential, 750599-19-0 has been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article reported that this compound and its analogs display potent activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the thiol group's ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways.

From a synthetic perspective, advancements in the preparation of 750599-19-0 have been achieved through optimized routes that improve yield and purity. A 2024 Organic Process Research & Development paper detailed a scalable, one-pot synthesis method that reduces the need for hazardous reagents and minimizes waste, aligning with green chemistry principles. This methodological innovation is expected to facilitate larger-scale production for preclinical and clinical studies.

Looking ahead, the potential of 750599-19-0 extends beyond its current applications. Computational modeling and structure-activity relationship (SAR) studies are underway to explore its utility in targeting neurodegenerative diseases and inflammatory pathways. Preliminary data suggest that modifications to the dimethylaminoethyl moiety could enhance blood-brain barrier penetration, opening new avenues for CNS drug development.

In conclusion, 4-benzyl-5-1-(dimethylamino)ethyl-4H-1,2,4-triazole-3-thiol (750599-19-0) represents a promising candidate for further investigation in medicinal chemistry. Its multifaceted biological activities, coupled with recent synthetic advancements, position it as a valuable tool for addressing unmet medical needs. Future research should focus on elucidating its mechanism of action and optimizing its pharmacokinetic profile to accelerate translational applications.